molecular formula C12H7FN2O B8418995 2-Cyano-3-(3-fluorophenoxy)pyridine

2-Cyano-3-(3-fluorophenoxy)pyridine

Cat. No.: B8418995
M. Wt: 214.19 g/mol
InChI Key: DMEUWKDHJKTLEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-3-(3-fluorophenoxy)pyridine is a useful research compound. Its molecular formula is C12H7FN2O and its molecular weight is 214.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7FN2O

Molecular Weight

214.19 g/mol

IUPAC Name

3-(3-fluorophenoxy)pyridine-2-carbonitrile

InChI

InChI=1S/C12H7FN2O/c13-9-3-1-4-10(7-9)16-12-5-2-6-15-11(12)8-14/h1-7H

InChI Key

DMEUWKDHJKTLEP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)OC2=C(N=CC=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 33.44 g of 3-(3-fluorophenoxy)pyridine N-oxide, 64.6 ml of trimethylsilyl cyanide and 45.9 ml of triethylamine in 180 ml of acetonitrile was refluxed for 4 hours. After the reaction mixture was concentrated, 200 ml of methylene chloride and 100 ml of 2M aqueous potassium carbonate was added to the residue and the mixture was stirred for a few minutes. The organic layer separated was washed with 50 ml of water, dried over anhydrous sodium sulfate, and concentrated. The solid obtained was washed with isopropyl ether to yield 28.30 g of pale brown crystals, which were recrystallized from ethyl acetate to give slightly brown crystals, mp 92°-93° C.
Name
3-(3-fluorophenoxy)pyridine N-oxide
Quantity
33.44 g
Type
reactant
Reaction Step One
Quantity
64.6 mL
Type
reactant
Reaction Step One
Quantity
45.9 mL
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One

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